2-Fluoro-5-(methanesulfonyl)-methyl Ester Benzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-fluoro-5-(methylsulfonyl)-, methyl ester
- 2-Fluoro-5-methanesulfonyl-benzoic acid methyl ester
- Methyl 2-fluoro-5-(methylsulfonyl)benzoate
- 2-fluoro-5-methanesulfonylbenzoic acid methyl ester
- HULWANKRMSPEGN-UHFFFAOYSA-N
- methyl 2-fluoro-5-methylsulfonylbenzoate
- methyl 2-fluoro-5-methanesulfonylbenzoate
- Benzoic acid,2-fluoro-5-(Methylsulfonyl)-,Methyl ester
- Methyl 2-fluoro-5-(methylsulfonyl)benzoate (ACI)
- 2-Fluoro-5-(methanesulfonyl)-methyl Ester Benzoic Acid
- MDL： MFCD16658803
- Inchi： 1S/C9H9FO4S/c1-14-9(11)7-5-6(15(2,12)13)3-4-8(7)10/h3-5H,1-2H3
- InChI Key： HULWANKRMSPEGN-UHFFFAOYSA-N
- SMILES： O=C(C1C(F)=CC=C(S(C)(=O)=O)C=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 333
XLogP3: 1.4
Topological Polar Surface Area: 68.8

2-Fluoro-5-(methanesulfonyl)-methyl Ester Benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F600988-10mg	2-Fluoro-5-(methanesulfonyl)-methyl Ester Benzoic Acid	865663-98-5		10mg	$ 70.00	2022-06-04
TRC	F600988-50mg	2-Fluoro-5-(methanesulfonyl)-methyl Ester Benzoic Acid	865663-98-5		50mg	$ 250.00	2022-06-04
TRC	F600988-100mg	2-Fluoro-5-(methanesulfonyl)-methyl Ester Benzoic Acid	865663-98-5		100mg	$ 365.00	2022-06-04
abcr	AB403623-1 g	2-Fluoro-5-methanesulfonyl-benzoic acid methyl ester	865663-98-5		1 g	€651.60	2023-07-19
Matrix Scientific	130386-1g	2-Fluoro-5-methanesulfonyl-benzoic acid methyl ester, 95%+	865663-98-5	95%	1g	$990.00	2023-09-10
eNovation Chemicals LLC	D549117-1g	methyl 2-fluoro-5-(methylsulfonyl)benzoate	865663-98-5	95%	1g	$620	2024-05-24
ChemScence	CS-M2063-100mg	Benzoic acid, 2-fluoro-5-(methylsulfonyl)-, methyl ester	865663-98-5	99.63%	100mg	$191.0	2022-04-26
ChemScence	CS-M2063-500mg	Benzoic acid, 2-fluoro-5-(methylsulfonyl)-, methyl ester	865663-98-5	99.63%	500mg	$612.0	2022-04-26
ChemScence	CS-M2063-1g	Benzoic acid, 2-fluoro-5-(methylsulfonyl)-, methyl ester	865663-98-5	99.63%	1g	$991.0	2022-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1059611-100mg	Methyl 2-fluoro-5-(methylsulfonyl)benzoate	865663-98-5	98%	100mg	￥2698.00	2024-04-28

2-Fluoro-5-(methanesulfonyl)-methyl Ester Benzoic Acid Production Method

Production Method 1

37098-75-2

865663-98-5

Reaction Conditions

1.1 Reagents: Sodium sulfite Solvents: Water ; 20 min, rt; 2 h, rt; rt → 0 °C
1.2 Reagents: Sulfuric acid Solvents: Water ; pH 2
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

Selective GlyT1 Inhibitors: Discovery of [4-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazin-1-yl][5-methanesulfonyl-2-((S)-2,2,2-trifluoro-1-methylethoxy)phenyl]methanone (RG1678), a Promising Novel Medicine To Treat Schizophrenia

Pinard, Emmanuel; et al, Journal of Medicinal Chemistry, 2010, 53(12), 4603-4614

Production Method 2

445-29-4

865663-98-5

Reaction Conditions

1.1 Reagents: Chlorosulfonic acid ; 0 °C; 0 °C → rt; overnight, rt → 75 °C
2.1 Reagents: Sodium sulfite Solvents: Water ; 20 min, rt; 2 h, rt; rt → 0 °C
2.2 Reagents: Sulfuric acid Solvents: Water ; pH 2
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

Selective GlyT1 Inhibitors: Discovery of [4-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazin-1-yl][5-methanesulfonyl-2-((S)-2,2,2-trifluoro-1-methylethoxy)phenyl]methanone (RG1678), a Promising Novel Medicine To Treat Schizophrenia

Pinard, Emmanuel; et al, Journal of Medicinal Chemistry, 2010, 53(12), 4603-4614

Production Method 3

1229627-84-2

865663-98-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, rt

Reference

Selective GlyT1 Inhibitors: Discovery of [4-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazin-1-yl][5-methanesulfonyl-2-((S)-2,2,2-trifluoro-1-methylethoxy)phenyl]methanone (RG1678), a Promising Novel Medicine To Treat Schizophrenia

Pinard, Emmanuel; et al, Journal of Medicinal Chemistry, 2010, 53(12), 4603-4614